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Abstract
Zindoxifene (D-16726), a nonsteroidal selective estrogen receptor modulator (SERM) from the

2-phenylindole class, was developed in the 1980s for breast cancer treatment.[1] However, it

demonstrated limited efficacy in clinical trials, a failure potentially attributable to its major active

metabolite, D-15414.[2][3] This document provides a comprehensive technical overview of D-

15414 (1-ethyl-2-(4-hydroxyphenyl)-3-methylindol-5-ol), summarizing its pharmacology,

metabolism, and the experimental understanding of its biological activity. While specific

quantitative data on binding affinities and in vitro potency are not extensively available in public

literature, this guide synthesizes the existing knowledge to inform future research and drug

development efforts.

Introduction
Zindoxifene was investigated as an antiestrogen for estrogen receptor-positive (ER+) breast

cancer.[4] Like other SERMs, its therapeutic action was predicated on antagonizing estrogenic

effects in breast tissue. However, its clinical performance was disappointing, with studies

showing only marginal therapeutic activity.[4] Subsequent research identified D-15414 as the

primary active metabolite of zindoxifene. The pharmacological profile of D-15414, particularly

its own estrogenic and antiestrogenic properties, is believed to be a key factor in the clinical

outcomes observed with the parent drug. Notably, the marketed SERM bazedoxifene was

developed from D-15414, highlighting the therapeutic potential of this chemical scaffold.
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Chemical and Physical Properties
While detailed experimental data on the physicochemical properties of D-15414 are scarce, its

chemical structure provides the basis for its biological activity.

Property Value Reference

IUPAC Name
1-ethyl-2-(4-hydroxyphenyl)-3-

methylindol-5-ol

CAS Number 86111-11-7

Chemical Formula C17H17NO2

Molar Mass 267.328 g/mol

Class 2-phenylindole

Metabolism of Zindoxifene to D-15414
Zindoxifene undergoes metabolic conversion to form its active metabolite, D-15414. This

biotransformation is a critical step in the overall pharmacological effect of zindoxifene
administration. The exact enzymatic pathways responsible for this conversion are not detailed

in the available literature, but it is understood to be a primary metabolic route.
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Assay Preparation

Incubation and Separation Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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